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Cat. No.: B1214630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethylbatatasin IV is a naturally occurring stilbenoid compound found in various plant

species, notably within the genus Dioscorea, including Dioscorea alata and Dioscorea

oppositifolia. Stilbenoids are a class of phenolic compounds recognized for their diverse

biological activities, including antimicrobial properties. This document provides detailed

application notes and experimental protocols for the investigation of Demethylbatatasin IV's

antimicrobial potential. While specific quantitative data for the pure compound is not

extensively available in public literature, this guide synthesizes information on the antimicrobial

activity of extracts from plants known to contain Demethylbatatasin IV and outlines the

general mechanisms of action attributed to stilbenoids.

Data Presentation: Antimicrobial Activity of
Dioscorea Extracts Containing Demethylbatatasin IV
The following table summarizes the antimicrobial activity of extracts from Dioscorea species,

which are known sources of Demethylbatatasin IV. It is important to note that these values

represent the activity of the entire extract and not of the purified Demethylbatatasin IV.

However, they provide a valuable indication of the potential antimicrobial spectrum.
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Plant
Source

Extract
Type

Test
Organism

Inhibition
Zone (mm)

Minimum
Inhibitory
Concentrati
on (MIC)
(mg/mL)

Reference

Dioscorea

alata (Purple

Yam) Sap

96% Ethanol
Staphylococc

us aureus

21.77 (at

0.25%

concentration

)

- [1]

Escherichia

coli

13.35 (at

0.25%

concentration

)

- [1]

Dioscorea

alata Peel
-

Staphylococc

us aureus

Inhibitory

properties

identified at

50%, 75%,

and 100%

extract

concentration

s

- [2]

Bacillus

subtilis

Inhibitory

properties

identified at

75% and

100% extract

concentration

s

- [2]

Dioscorea

oppositifolia

Tuber

Methanol
Salmonella

enterica
20 - [3]

Ethyl Acetate
Candida

albicans
20 - [3]
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Micrococcus

luteus
13 - [3]

Dioscorea

batatas

Methanol

(Ethylacetate

and Butanol

fractions)

Listeria

monocytogen

es

- 1.0 - 7.5 [4]

Staphylococc

us

epidermidis

- 1.0 - 7.5 [4]

Staphylococc

us aureus
- 1.0 - 7.5 [4]

Bacillus

subtilis
- 1.0 - 7.5 [4]

Salmonella

typhimurium
- 1.0 - 7.5 [4]

Proteus

vulgaris
- 1.0 - 7.5 [4]

Escherichia

coli
- 1.0 - 7.5 [4]

Pseudomona

s aeruginosa

(multidrug

resistant)

- 1.0 - 7.5 [4]

Candida

albicans

Anti-Candida

activity

observed

- [4]

Candida

krusei

Anti-Candida

activity

observed

- [4]

Candida

geochares

Anti-Candida

activity

- [4]
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observed

Dioscorea

bulbifera

Ethanolic

(whole tuber)

Serratia

liquefaciens
- 250 µg/mL [5]

Micrococcus

luteus
- 250 µg/mL [5]

Streptococcu

s

pneumoniae

- 250 µg/mL [5]

Escherichia

coli
- 500 µg/mL [5]

Proteus

vulgaris
- 500 µg/mL [5]

Dioscorea

bulbifera
Ethyl Acetate

Staphylococc

us aureus
- 0.78 - 1.56 [6]

Methicillin-

resistant S.

aureus

(MRSA)

- 0.78 - 1.56 [6]

Staphylococc

us

epidermidis

- 0.78 - 1.56 [6]

Plausible Mechanisms of Antimicrobial Action for
Stilbenoids
Stilbenoids, the class of compounds to which Demethylbatatasin IV belongs, are thought to

exert their antimicrobial effects through a multi-targeted approach. The primary mechanisms

include:

Disruption of Cell Membrane Integrity: Stilbenoids can intercalate into the lipid bilayer of

microbial cell membranes, leading to increased permeability, leakage of intracellular

components, and ultimately, cell death.[7]
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Inhibition of Cell Wall Synthesis: Some stilbenoids have been shown to interfere with the

synthesis of peptidoglycan, a critical component of the bacterial cell wall, leading to

weakened cell structure and lysis.[7]

DNA Damage and Interference with Replication: These compounds can induce oxidative

stress, leading to DNA damage. They may also inhibit enzymes crucial for DNA replication

and repair.

Mitochondrial Dysfunction: In fungi, stilbenoids can target mitochondria, disrupting the

electron transport chain and ATP synthesis, which are vital for cellular energy production.[7]
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Caption: Workflow for assessing antimicrobial activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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